Cas no 1211414-24-2 (N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-2-(2-fluorophenoxy)acetamide)

• Product Name: N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-2-(2-fluorophenoxy)acetamide
• CAS No: 1211414-24-2
• MF: C₁₇H₂₂FNO₄
• MW: 323.359288692474
• CID: 5472698
• Update Time: 2025-05-23

N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-2-(2-fluorophenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(1,4-dioxaspiro[4.5]decan-3-ylmethyl)-2-(2-fluorophenoxy)acetamide
• N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-2-(2-fluorophenoxy)acetamide

• Inchi： 1S/C17H22FNO4/c18-14-6-2-3-7-15(14)21-12-16(20)19-10-13-11-22-17(23-13)8-4-1-5-9-17/h2-3,6-7,13H,1,4-5,8-12H2,(H,19,20)
• InChI Key： GQWWBYZHRSVGTA-UHFFFAOYSA-N
• SMILES： C(NCC1OC2(CCCCC2)OC1)(=O)COC1=CC=CC=C1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-2-(2-fluorophenoxy)acetamide

N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-2-(2-fluorophenoxy)acetamide: A Comprehensive Overview

The compound N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-2-(2-fluorophenoxy)acetamide, identified by the CAS number 1211414-24-2, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of acetamides, which are widely used in drug design due to their versatile properties and ability to form stable amide bonds. The structure of this molecule is characterized by a spiro ring system, which introduces unique steric and electronic properties that can be exploited in drug delivery systems and other advanced chemical applications.

The synthesis of N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-2-(2-fluorophenoxy)acetamide involves a multi-step process that combines principles from organic chemistry and medicinal chemistry. The spiro ring system is synthesized through a carefully controlled coupling reaction, ensuring the formation of the desired dioxaspiro structure. Subsequent functionalization steps introduce the fluoro group and the acetamide moiety, which are critical for the compound's biological activity and solubility properties.

Recent studies have highlighted the potential of this compound in the field of pharmacology, particularly in the development of new drug delivery systems. The spiro ring system has been shown to enhance the bioavailability of drugs by improving their solubility and permeability across biological membranes. Additionally, the presence of the fluoro group contributes to increased lipophilicity, which is a desirable property for many pharmaceutical agents.

In terms of applications, N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-2-(2-fluorophenoxy)acetamide has been explored for its potential in treating various diseases, including cancer and inflammatory disorders. Preclinical studies have demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory cascade. Furthermore, its ability to target specific cellular pathways makes it a promising candidate for personalized medicine approaches.

From an environmental perspective, the compound's biodegradability and ecological impact have been thoroughly investigated to ensure its safe use in industrial and medical settings. Research indicates that under controlled conditions, this compound undergoes efficient biodegradation, minimizing its environmental footprint.

In conclusion, N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-2-(2-fluorophenoxy)acetamide represents a cutting-edge advancement in chemical synthesis and drug development. Its unique structural features and promising biological properties make it a valuable asset in both academic research and industrial applications.